Cas no 2229097-82-7 (4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine
• CAS No: 2229097-82-7
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 6235439
• PubChem ID: 165851495
• Update Time: 2025-05-20

4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine
• EN300-1773061
• 2229097-82-7

• Inchi： 1S/C12H11N3S/c1-15-6-5-8-3-2-4-9(11(8)15)10-7-16-12(13)14-10/h2-7H,1H3,(H2,13,14)
• InChI Key： CJGIPIGXFAOXBP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine

Research Brief on 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine (CAS: 2229097-82-7): Recent Advances and Applications

The compound 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine (CAS: 2229097-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine as a promising scaffold for the development of kinase inhibitors. Its indole-thiazole hybrid structure enables interactions with key amino acid residues in the ATP-binding pockets of various kinases, making it a versatile candidate for targeting cancer-related pathways. Computational docking studies and in vitro assays have demonstrated its affinity for kinases such as EGFR and BRAF, which are critical in oncogenic signaling.

In addition to its kinase inhibitory properties, this compound has shown potential in modulating inflammatory responses. Preclinical studies indicate that it can suppress the production of pro-inflammatory cytokines like TNF-α and IL-6 by interfering with NF-κB signaling. These findings suggest its applicability in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine have also been optimized in recent years. Novel methodologies involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have improved yields and reduced reaction times, facilitating its scalable production for further pharmacological evaluation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability. Researchers are exploring structural modifications, such as the introduction of fluorine atoms or prodrug strategies, to address these limitations.

In conclusion, 4-(1-methyl-1H-indol-7-yl)-1,3-thiazol-2-amine represents a multifaceted compound with significant potential in drug discovery. Ongoing research aims to refine its therapeutic profile and expand its applications beyond oncology and inflammation. Collaborative efforts between academic and industrial researchers will be crucial in translating these findings into clinically viable treatments.